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Compound of Interest

Compound Name: Dichlorobutene

Cat. No.: B078561

The safe and compliant disposal of dichlorobutene is a critical aspect of laboratory safety and
environmental responsibility. Due to its hazardous properties, including flammability, corrosivity,
and potential carcinogenicity, strict protocols must be followed to mitigate risks to personnel
and the environment.[1][2][3] This guide provides essential information on the proper handling
and disposal of dichlorobutene waste.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to handle dichlorobutene with the
utmost care in a controlled environment.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (Polyvinyl Alcohol or Viton® are recommended), safety goggles, and a lab
coat.[2] In situations with a potential for exposure above the recommended limit of 0.005
ppm, a NIOSH-approved full-facepiece respirator with an organic vapor cartridge should be
used.[2]

o Ventilation: All handling of dichlorobutene and its waste must be conducted within a well-
ventilated area, preferably inside a chemical fume hood to minimize inhalation exposure.[1]

o Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible in the immediate work area.[4][5]

Spill and Emergency Procedures

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b078561?utm_src=pdf-interest
https://www.benchchem.com/product/b078561?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_2_6_Dichlorophenyl_1_butene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2829.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1_4-Dichloro-2-butene
https://www.benchchem.com/product/b078561?utm_src=pdf-body
https://www.benchchem.com/product/b078561?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2829.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2829.pdf
https://www.benchchem.com/product/b078561?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_4_2_6_Dichlorophenyl_1_butene_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pim-resources.coleparmer.com/sds/19533.pdf
https://pim-resources.coleparmer.com/sds/79646.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of a spill or leak, the following steps should be taken immediately:

Evacuate and Secure: Evacuate all non-essential personnel from the area and secure the
entrance.[2]

Eliminate Ignition Sources: Remove all sources of ignition, as dichlorobutene is a
combustible liquid and its vapors can form explosive mixtures with air.[2][6]

Containment and Cleanup: Absorb the spilled liquid with an inert material such as
vermiculite, dry sand, or earth.[2][4] Use non-sparking tools to collect the absorbed material.

[417]

Containerize Waste: Place the contaminated absorbent material into a suitable, sealed
container for disposal as hazardous waste.[2][4]

Decontaminate: Ventilate the area and wash it thoroughly after the cleanup is complete.[2]

Waste Segregation and Collection

Proper segregation of chemical waste is fundamental for safe and compliant disposal.[1]

o Designated Waste Stream: Dichlorobutene waste must be collected in a designated
"halogenated organic waste" container.[1] Do not mix it with non-halogenated organic waste,
as this can complicate the disposal process.[1]

Chemical Incompatibility: Avoid mixing dichlorobutene waste with incompatible materials
such as strong oxidizing agents (chlorates, nitrates, peroxides), strong bases, strong acids,
and certain metals.[8] It can also react slowly with water to form hydrochloric acid.[3][8]

Container Labeling: The waste container must be clearly labeled with the chemical name and
appropriate hazard symbols, including those for flammability, health hazard (carcinogen),
and corrosivity.[1][2]

Disposal Procedure

The final disposal of dichlorobutene must be handled by a licensed hazardous waste disposal

company.
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» Waste Accumulation: Collect dichlorobutene waste in a dedicated, leak-proof container
made of a compatible material.[1]

o Contact EHS: When the waste container is approaching its capacity, contact your institution's
Environmental Health and Safety (EHS) department to arrange for pickup.[1]

» Professional Disposal: The EHS department will coordinate with a certified hazardous waste
management company for the transportation and ultimate disposal of the chemical.[1] The
standard and most environmentally sound method for the disposal of chlorinated
hydrocarbons is high-temperature incineration.[1][8]

Quantitative Data Summary

Property Value Source(s)
DOT Number UN 2922 [2]

DOT Hazard Class 8 (Corrosive) [2]

NFPA Flammability Rating 2 (Moderate) [2]

NFPA Reactivity Rating 0 (Minimal) [2]

ACGIH Exposure Limit (8-hr

TWA) 0.005 ppm [2]

RCRA Waste Number uo74 [9]

EPA Reportable Quantity 1 pound 9]

Dichlorobutene Disposal Workflow
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Caption: Logical workflow for the safe disposal of dichlorobutene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Dichlorobutene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078561#dichlorobutene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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